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Robinin is a flavonoid glycoside studied for its cardioprotective effects. The provided contexts do not detail

its extraction process but describe its application in in vivo and in vitro experimental models [1] [2].

The table below summarizes key experimental parameters from recent studies:

Study Aspect
Details from In Vivo Model
(Hypercholesterolemic Rats) [1]

Details from In Vitro Model
(H9c2 Cardiomyocytes) [2]

Robinin Source &
Purity

Purity ≥ 90.0% (HPLC) Procured from Sigma-Aldrich [2].

Dosage/Concentration 50 mg/kg body weight (orally
administered)

50 µg/mL (in cell culture medium)
[2].

Treatment Duration 2 weeks 24-hour pre-treatment [2].

Vehicle/Solvent Not explicitly stated in the provided text. Dimethyl sulfoxide (DMSO) [2].

Induction of Injury Myocardial Ischemia/Reperfusion
(MI/RI) following 8 weeks of a 2%

cholesterol diet.

100 µM Isoproterenol (ISO) for
24 hours [2].
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Study Aspect
Details from In Vivo Model
(Hypercholesterolemic Rats) [1]

Details from In Vitro Model
(H9c2 Cardiomyocytes) [2]

Key Findings Activated Akt/GSK3β/Fyn pathway,

enhancing Nrf2 antioxidant function [1].

Reduced oxidative stress,

modulated ER stress, and
inhibited apoptosis [2].

Advanced Extraction Technique: Pulsed Electric Field
(PEF)

While not specific to robinin, one study on rose hips (a known source of robinin) highlights Pulsed

Electric Field (PEF) treatment as a method to enhance the extraction of bioactive compounds [3].

Principle: PEF is a non-thermal technique that uses short, high-voltage pulses to permeabilize plant
cell membranes, facilitating the release of intracellular compounds like polyphenols and carotenoids

[3].
Demonstrated Efficacy: In rose hip pulp, PEF treatment significantly improved the extraction yield of

compounds like lycopene (0.029 mg/g DW in PEF-treated vs. 0.014 mg/g DW in control) [3]. This
confirms the technology's potential for optimizing the recovery of valuable metabolites.

Application Note: If your robinin source is plant-based, PEF could be a valuable strategy to
investigate for overcoming low recovery problems.

Detailed Experimental Protocol (In Vivo)

Below is a summarized workflow for a typical in vivo experiment investigating robinin's effects, based on

the provided study [1]. This can serve as a reference for standard procedures.
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Start: In Vivo Study

Animal Grouping

Induction of Hypercholesterolemia
(2% Cholesterol Diet for 8 Weeks)

Robinin Administration
(50 mg/kg for final 2 Weeks)

Induction of Myocardial Injury
(Ischemia/Reperfusion)

Sample Collection & Analysis
(Hemodynamics, Histopathology, Molecular)

Data Interpretation

Click to download full resolution via product page

Suggested Troubleshooting & FAQs Framework

Since direct data on extraction problems is unavailable, here is a framework for your technical support

center, based on common laboratory challenges and the information gathered.

Frequently Asked Questions
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What is the typical purity of commercially available robinin for research?
Answer: One study used robinin with a purity of ≥ 90.0% as confirmed by HPLC analysis [1].

What is a safe and effective dose of robinin for rodent studies?
Answer: A dose of 50 mg/kg body weight has been used safely and effectively in rat models to
demonstrate cardioprotective effects [1]. This dose was selected based on prior acute toxicity

studies indicating an LD₅₀ greater than 1 g/kg in mice [1].
How is robinin prepared for in vitro cell culture studies?

Answer: Research on H9c2 cardiomyocytes used a working concentration of 50 µg/mL.
Robinin was likely dissolved in DMSO first, as this was the solvent mentioned in the associated

methods, and then diluted in the cell culture medium [2].

Troubleshooting Guide

Problem: Low yield of bioactive compounds from plant material.
Potential Solution: Investigate the use of Pulsed Electric Field (PEF) pre-treatment. This

non-thermal technology has been proven to enhance the extraction of polyphenols and
carotenoids from plant matrices like rose hips by disrupting cell walls [3].

Problem: Inconsistent results in animal models.
Checklist:

Confirm Diet and Induction Model: Ensure the hypercholesterolemia model is properly
established (e.g., 2% cholesterol diet for 8 weeks) before inducing myocardial injury [1].

Verify Treatment Schedule: Administer the compound for the specified duration (e.g.,
last 2 weeks of the diet in the cited study) [1].

Standardize Injury Protocol: The method of inducing ischemia/reperfusion injury must
be consistent across all experimental subjects.

Research-Gap Diagram

The following diagram visualizes the logical relationship between the available information and the

identified gaps in your specific query.
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What the research describes What is not specified

User Need:
Robinin Extraction

Troubleshooting

Available Information Identified Knowledge Gaps

In vivo/in vitro
dosage & protocols  [1] [2]

PEF for general bioactives
extraction  [3]

Specific solvents for
robinin extraction

Step-by-step extraction
& purification workflow

Common impurities
and removal methods

Stability data and
storage conditions
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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